Cas no 80675-31-6 (1-Propanesulfonic acid,2-methyl-3-[(2-methyl-1-oxo-2-propen-1-yl)amino]-)

1-Propanesulfonic acid,2-methyl-3-[(2-methyl-1-oxo-2-propen-1-yl)amino]- structure
80675-31-6 structure
Product Name:1-Propanesulfonic acid,2-methyl-3-[(2-methyl-1-oxo-2-propen-1-yl)amino]-
CAS No:80675-31-6
MF:C8H15NO4S
MW:221.27400135994
CID:727328
PubChem ID:3018953
Update Time:2025-04-19

1-Propanesulfonic acid,2-methyl-3-[(2-methyl-1-oxo-2-propen-1-yl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanesulfonic acid,2-methyl-3-[(2-methyl-1-oxo-2-propen-1-yl)amino]-
    • 2-methyl-3-(2-methylprop-2-enoylamino)propane-1-sulfonate
    • 2-methyl-3-[(2-methyl-1-oxoallyl)amino]propanesulphonate
    • DTXSID101001408
    • 80675-31-6
    • EINECS 279-529-6
    • SCHEMBL462252
    • 2-Methyl-3-((2-methyl-1-oxoallyl)amino)propanesulphonate
    • 2-Methyl-N-(2-methyl-3-sulfopropyl)prop-2-enimidic acid
    • Inchi: 1S/C8H15NO4S/c1-6(2)8(10)9-4-7(3)5-14(11,12)13/h7H,1,4-5H2,2-3H3,(H,9,10)(H,11,12,13)
    • InChI Key: DZZPJONMESFAOJ-UHFFFAOYSA-N
    • SMILES: S(CC(C)CNC(C(=C)C)=O)(=O)(=O)O

Computed Properties

  • Exact Mass: 221.072
  • Monoisotopic Mass: 221.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 91.8Ų
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